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Compound of Interest

Compound Name: Nigrosin (alcohol soluble)

Cat. No.: B15341786

For Researchers, Scientists, and Drug Development Professionals

Nigrosin, a mixture of synthetic black dyes, is utilized in various laboratory and industrial
applications. While generally considered to have low toxicity, handling nigrosin in its powdered
form necessitates a thorough understanding of its potential hazards and the implementation of
appropriate safety protocols to ensure the well-being of laboratory personnel and the integrity
of research. This guide provides an in-depth overview of the health and safety considerations,
experimental protocols for hazard assessment, and best practices for handling nigrosin
powder.

Hazard Identification and Classification

Nigrosin powder is primarily associated with mechanical irritation and the potential for dust
explosions. The toxicological properties of nigrosin have not been fully investigated, and as
such, it should be handled with care.[1][2]

Health Hazards:

» Eye Irritation: Direct contact with the powder can cause mechanical irritation to the eyes.[1]

[2]

o Skin Irritation: Prolonged or repeated contact may lead to skin irritation and dermatitis.[1][2]
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o Respiratory Tract Irritation: Inhalation of airborne dust may cause irritation to the respiratory
system.[1][2][3] Long-term exposure to high concentrations of dust could potentially lead to
pneumoconiosis, a lung disease caused by the accumulation of dust in the lungs.[4]

 Ingestion: While not classified as harmful by ingestion, it may still be damaging to health,
especially in individuals with pre-existing organ damage.[4]

Physical Hazards:
e Combustible Dust: Nigrosin is a combustible solid.[4]

o Dust Explosion: Like many organic powders, when finely divided and suspended in the air in
sufficient concentrations, nigrosin dust can form an explosive mixture with air.[4][5] This risk
is heightened in the presence of an ignition source.[4]

Quantitative Data

The following tables summarize the available quantitative data for nigrosin. It is important to
note that some physical and toxicological properties are not well-documented.

Table 1: Physical and Chemical Properties of Nigrosin

Property Value Source(s)

CAS Number 8005-03-6 [6][71[8]

Molecular Formula C22H14N6Naz209S:2 [41718191

Molecular Weight 616.49 g/mol [4108191[10]

Appearance Black powder or crystals [41el1r71e111]

Odor Odorless or slight odor [10][12]

Melting Point >275°C/>300 °C [3]

Solubility in Water Soluble (specific values vary, [4][6][13][14][15]
e.g., 1 mg/mL, 10 g/L)

Amax 570-580 nm (in 50% ethanol) [11]
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Table 2: Toxicological Data for Nigrosin

Endpoint Value Source(s)
LD50/oral/rat No information available [3]
LD50/oral/mouse No information available [3]
LD50/dermal/rabbit No information available [3]
LC50/inhalation/rat No information available [3]
Carcinogenicity Not classified as carcinogenic [16]

o Not classified as germ cell
Mutagenicity t _ [16]
mutagenic

] o Not classified as a
Reproductive Toxicity ) ) [16]
reproductive toxicant

Experimental Protocols for Hazard Assessment

To ensure the safe handling of nigrosin powder, a thorough hazard assessment should be
conducted. The following are summaries of standard experimental protocols that can be
applied.

Skin Irritation Testing (OECD Guideline 439)

This in vitro test method uses a reconstructed human epidermis (RhE) model to assess the
skin irritation potential of a chemical.[12][17]

Methodology:
o Tissue Preparation: Reconstituted human epidermis tissue cultures are pre-incubated.

» Application of Test Substance: A small amount of nigrosin powder (e.g., 25mg) is applied
topically to the surface of the RhE tissue.[18] A negative control (e.g., ultrapure water) and a
positive control (e.g., 5% SDS) are run in parallel.[18]
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o Exposure and Incubation: The tissues are exposed to the test substance for a defined period
(e.g., 60 minutes).[18]

e Washing and Post-Incubation: The test substance is washed from the tissue surface, and the
tissues are incubated for a further period (e.g., 18 hours).[18]

 Viability Assessment: Cell viability is determined by the enzymatic conversion of MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a blue formazan salt, which is then
extracted and quantified spectrophotometrically.[18]

o Classification: If the tissue viability is reduced to < 50% of the negative control, the
substance is classified as a skin irritant.[17][18]

Eye Irritation Testing (OECD Guideline 405)

This guideline describes a sequential testing strategy to minimize animal testing. Initially, a
weight-of-the-evidence analysis of existing data is performed.[19][20] If in vivo testing is
deemed necessary, the following procedure is followed.

Methodology:
e Animal Selection and Preparation: Healthy, young albino rabbits are used.[5]

o Test Substance Instillation: A single dose of the test substance is placed in the conjunctival
sac of one eye of the animal.[19][20][21] The other eye serves as a control.[19][20]

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for signs of
irritation, such as redness, swelling, and discharge.[21]

e Scoring and Classification: The severity of the ocular lesions is scored at each observation
point. The reversibility of the effects is also assessed.

e Sequential Testing: The test is initially performed on one animal.[5][19] If results are not
conclusive, a confirmatory test on up to two additional animals may be performed.[5][20][21]

Combustible Dust Testing (ASTM E1226 and E1515)
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These standardized tests are used to determine the explosibility and combustibility
characteristics of a dust.

Go/No-Go Explosibility Screening (ASTM E1226):

Sample Preparation: A representative sample of the powder is prepared, often with a specific
particle size and moisture content.

o Test Apparatus: A 20-liter sphere or a Hartmann tube is used.[22][23][24]

o Dust Dispersion: The powder is dispersed within the test chamber to form a dust cloud.[24]
[25]

« Ignition: An ignition source (e.g., a chemical igniter or an electric spark) is introduced into the
dust cloud.[22][24][25]

o Observation: The test determines if a deflagration (explosion) occurs. The material is
deemed explosible if the pressure ratio generated is equal to or greater than 2.0 or if the
maximum pressure (Pmax) is = 0.5 barG.[23]

Minimum Explosible Concentration (MEC) (ASTM E1515):

e Methodology: This test is conducted in a similar manner to the Go/No-Go screening, but with
varying concentrations of the dust.[24]

o Determination: The MEC is the lowest concentration of the dust in air that will propagate a
deflagration.[23][26]

Safe Handling and Personal Protective Equipment
(PPE)

A comprehensive approach to safety is crucial when handling nigrosin powder. This involves
engineering controls, administrative controls, and appropriate personal protective equipment.

Engineering Controls
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e Ventilation: Use in a well-ventilated area. Local exhaust ventilation (LEV) should be used to
control airborne dust concentrations at the source.[1][2][16]

o Containment: For procedures with a high potential for dust generation, consider using a
glove box or other containment solutions.

Administrative Controls

e Hazard Communication: Ensure all personnel handling nigrosin powder are aware of the
hazards, have access to the Safety Data Sheet (SDS), and have received appropriate
training.[27][28]

e Good Housekeeping: Minimize dust accumulation on surfaces.[4] Use a vacuum cleaner with
a HEPA filter for cleaning; avoid dry sweeping which can create dust clouds.[4]

o Emergency Procedures: Have an emergency plan in place for spills, fires, and accidental
exposures. Eyewash stations and safety showers should be readily accessible.[19]

Personal Protective Equipment (PPE)

The selection of PPE should be based on a thorough risk assessment of the specific tasks
being performed.

o Eye and Face Protection: Wear chemical safety goggles or a face shield.[1][12][20]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or
chemical-resistant apron.[1][5][12][19]

» Respiratory Protection: For tasks where dust concentrations may exceed exposure limits or
where ventilation is inadequate, a NIOSH-approved respirator is required.[1][19][20] The type
of respirator should be selected based on the anticipated airborne concentration of the
powder. For powders, a particulate respirator (e.g., N95, P95, or higher) is appropriate.[29]
[30] A fit test is essential to ensure the respirator provides a proper seal.[30][31]

First Aid and Emergency Procedures

In the event of an accidental exposure to nigrosin powder, the following first aid measures
should be taken immediately.
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[4][19]

o Skin Contact: Remove contaminated clothing. Wash skin with soap and water. Seek medical
attention if irritation develops.[4][19]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[4][19]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and give 1-2 glasses of water or
milk to drink. Seek immediate medical attention.[19]

Storage and Disposal

o Storage: Store nigrosin powder in a tightly sealed container in a cool, dry, and well-ventilated
area.[18][19] Keep away from sources of ignition and incompatible materials such as strong
oxidizing agents.[4][19]

» Disposal: Dispose of waste nigrosin powder and contaminated materials in accordance with
local, state, and federal regulations.[5][12]

Visualization of Workflows

The following diagrams illustrate key workflows for the safe handling and assessment of
nigrosin powder.
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Chemical Hazard Assessment Workflow

Identify Hazards

(Review SDS and Literature)

Evaluate Exposure Potential
(Inhalation, Dermal, Ocular)

Assess Risks
(Likelihood and Severity)

Implement Control Measures
(Engineering, Administrative, PPE)

Document Assessment and Review Periodically

Click to download full resolution via product page

Caption: A workflow for assessing the hazards of a chemical powder.

Safe Powder Handling Protocol

Clean Work Area
(HEPA Vacuum, Wet Wiping)

=
(Ventiaton, Containmen) (Gloves, Goggles, Respirator)

Start: Prepare for Handling Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A stepwise protocol for the safe handling of nigrosin powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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